Cas no 192057-60-6 ((R)-1-(2-(Diphenylphosphino)phenyl)ethanamine)

(R)-1-(2-(Diphenylphosphino)phenyl)ethanamine structure
192057-60-6 structure
Product Name:(R)-1-(2-(Diphenylphosphino)phenyl)ethanamine
CAS No:192057-60-6
MF:C20H20NP
MW:305.353265762329
MDL:MFCD17013986
CID:1035687
PubChem ID:329765881
Update Time:2025-04-20

(R)-1-(2-(Diphenylphosphino)phenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(2-(Diphenylphosphino)phenyl)ethanamine
    • (R)-1-(2-(Diphenylphosphino)phenyl)ethamine
    • (R)-1-[2-(Diphenylphosphino)phenyl]ethylamine
    • (R)-(+)-1-[2-(Diphenylphosphino)phenyl]ethylamine
    • (R)-2-(1-AMINOETHYL)TRIPHENYLPHOSPHINE
    • (R)-1-2-(Diphenylphosphino)phenyl]ethanamine
    • (R)-1-[2-(Diphenylphosphino)phenyl]ethanamine
    • (1R)-1-(2-diphenylphosphanylphenyl)ethanamine
    • (alphaR)-2-(Diphenylphosphino)-alpha-methylbenzenemethanamine
    • (R)-1-[2-(Diphenylphosphino)phenyl]ethylamine, min. 97%
    • (R)-(+)-1-[2-(Diphenylphosphino)phenyl]ethylaMine, 97+%
    • (R)-1-(2-(diphenylphosphanyl)phenyl)ethan-1-amine
    • A880340
    • Benzenemethanamine, 2-(diphenylphosphino)-alpha-methyl-, (alphaR)-
    • 192057-60-6
    • D94599
    • (1R)-1-[2-(DIPHENYLPHOSPHANYL)PHENYL]ETHANAMINE
    • (1R)-1-[2-(Diphenylphosphanyl)phenyl]ethan-1-amine
    • AKOS016000624
    • DTXSID10855644
    • CS-W012093
    • MFCD17013986
    • SCHEMBL668759
    • AS-70713
    • MDL: MFCD17013986
    • Inchi: 1S/C20H20NP/c1-16(21)19-14-8-9-15-20(19)22(17-10-4-2-5-11-17)18-12-6-3-7-13-18/h2-16H,21H2,1H3/t16-/m1/s1
    • InChI Key: KPFJIPHGQGHIMM-MRXNPFEDSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1[C@@H](C)N

Computed Properties

  • Exact Mass: 305.13300
  • Monoisotopic Mass: 305.133336640g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Melting Point: 75-81 °C
  • Solubility: Insuluble (1.8E-3 g/L) (25 ºC),
  • PSA: 39.61000
  • LogP: 4.16480
  • Sensitiveness: Air Sensitive
  • Optical Activity: [α]22/D 59.0°, c = 0.5% in chloroform

(R)-1-(2-(Diphenylphosphino)phenyl)ethanamine Security Information

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(R)-1-(2-(Diphenylphosphino)phenyl)ethanamine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Butyllithium Solvents: Diethyl ether ;  -35 °C → rt
1.2 Reagents: Butyllithium Solvents: Diethyl ether ;  -35 °C → rt
Reference
Iridium-catalyzed asymmetric hydrogenation of β-keto esters with new phenethylamine-derived tridentate P,N,N-ligands
Wei, De-Quan; et al, Synthetic Communications, 2019, 49(2), 237-243

(R)-1-(2-(Diphenylphosphino)phenyl)ethanamine Raw materials

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